Cas no 2416223-32-8 (imino(methyl)(1r,3r)-3-(aminomethyl)cyclobutyl-lambda6-sulfanone dihydrochloride, trans)

• Product Name: imino(methyl)(1r,3r)-3-(aminomethyl)cyclobutyl-lambda6-sulfanone dihydrochloride, trans
• CAS No: 2416223-32-8
• MF: C₆H₁₆Cl₂N₂OS
• MW: 235.175038337708
• MDL: MFCD32667671
• CID: 5675537
• PubChem ID: 146155320
• Update Time: 2025-07-08

imino(methyl)(1r,3r)-3-(aminomethyl)cyclobutyl-lambda6-sulfanone dihydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• imino(methyl)[(1r,3r)-3-(aminomethyl)cyclobutyl]-lambda6-sulfanone dihydrochloride
• [3-(Methylsulfonimidoyl)cyclobutyl]methanamine;dihydrochloride
• imino(methyl)[(1s,3s)-3-(aminomethyl)cyclobutyl]-lambda6-sulfanone dihydrochloride
• 2445794-75-0
• 2416223-32-8
• [3-(aminomethyl)cyclobutyl](imino)methyl-lambda6-sulfanone dihydrochloride
• EN300-26678514
• 2418629-92-0
• EN300-26872475
• EN300-26623646
• imino(methyl)(1r,3r)-3-(aminomethyl)cyclobutyl-lambda6-sulfanone dihydrochloride, trans

• MDL： MFCD32667671
• Inchi： 1S/C6H14N2OS.2ClH/c1-10(8,9)6-2-5(3-6)4-7;;/h5-6,8H,2-4,7H2,1H3;2*1H
• InChI Key： GIXRIQDBLSVRLZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C)(C1CC(CN)C1)(=N)=O

Computed Properties

• Exact Mass: 234.0360397g/mol
• Monoisotopic Mass: 234.0360397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3Ų

Additional information on imino(methyl)(1r,3r)-3-(aminomethyl)cyclobutyl-lambda6-sulfanone dihydrochloride, trans

Recent Advances in the Study of Imino(methyl)(1r,3r)-3-(aminomethyl)cyclobutyl-lambda6-sulfanone Dihydrochloride, trans (CAS: 2416223-32-8)

In recent years, the compound imino(methyl)(1r,3r)-3-(aminomethyl)cyclobutyl-lambda6-sulfanone dihydrochloride, trans (CAS: 2416223-32-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl-sulfanone backbone and trans configuration, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of imino(methyl)(1r,3r)-3-(aminomethyl)cyclobutyl-lambda6-sulfanone dihydrochloride, trans has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and chiral resolution to achieve high enantiomeric excess, which is critical for its biological activity. The compound's stability under physiological conditions has also been a focal point, with studies demonstrating its robustness in various pH environments, making it a viable candidate for oral administration.

Mechanistic studies have revealed that this compound acts as a potent inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively target and inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This selective inhibition is attributed to the compound's ability to form stable interactions with the active site of COX-2, thereby reducing the production of pro-inflammatory prostaglandins. These findings suggest potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and osteoarthritis.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the compound's potential in oncology. Preliminary data indicate that imino(methyl)(1r,3r)-3-(aminomethyl)cyclobutyl-lambda6-sulfanone dihydrochloride, trans can induce apoptosis in certain cancer cell lines by modulating the activity of key apoptotic proteins. This has sparked interest in its development as an adjunct therapy for cancers that are resistant to conventional treatments. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Another area of interest is the compound's potential role in neurodegenerative diseases. Research has shown that it can cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. By inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress, the compound may offer a novel therapeutic approach for slowing disease progression. These findings are particularly encouraging given the limited treatment options currently available for neurodegenerative disorders.

Despite these promising results, challenges remain in the clinical translation of imino(methyl)(1r,3r)-3-(aminomethyl)cyclobutyl-lambda6-sulfanone dihydrochloride, trans. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound into clinical trials.

In conclusion, imino(methyl)(1r,3r)-3-(aminomethyl)cyclobutyl-lambda6-sulfanone dihydrochloride, trans represents a promising candidate for multiple therapeutic applications. Its unique chemical structure and multifaceted biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies. As the field continues to evolve, this compound may well emerge as a cornerstone in the development of next-generation therapeutics for a range of debilitating diseases.